Cas no 890091-99-3 (2-chloro-4,7-dimethoxy-1,3-benzothiazole)

• Product Name: 2-chloro-4,7-dimethoxy-1,3-benzothiazole
• CAS No: 890091-99-3
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• MDL: MFCD04971834
• CID: 874172
• PubChem ID: 2049882
• Update Time: 2025-04-19

2-chloro-4,7-dimethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4,7-DIMETHOXY-1,3-BENZOTHIAZOLE
• MLS000678676
• HMS2721A23
• 2-chloro-4,7-dimethoxybenzo[d]thiazole
• 890091-99-3
• CHEMBL1503410
• F1910-0031
• DTXSID20365966
• AKOS005207480
• EN300-237742
• SMR000323908
• G38866
• 2-chloro-4,7-dimethoxy-1,3-benzothiazole

• MDL： MFCD04971834
• Inchi： 1S/C9H8ClNO2S/c1-12-5-3-4-6(13-2)8-7(5)11-9(10)14-8/h3-4H,1-2H3
• InChI Key： HHZVUGPLXAGVOJ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=C(C=2S1)OC)OC

Computed Properties

• Exact Mass: 228.9964274g/mol
• Monoisotopic Mass: 228.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.6Ų